![molecular formula C10H9NO2 B103504 2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile CAS No. 18505-91-4](/img/structure/B103504.png)
2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile
Overview
Description
“2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile” is a chemical compound with the molecular formula C10H9NO2 . It has an average mass of 175.184 Da and a monoisotopic mass of 175.063324 Da .
Synthesis Analysis
The synthesis of enantiomerically enriched 1,4-benzodioxanes, which are similar to the compound , has been achieved using a versatile catalyst system . The starting 1,4-benzodioxines were synthesized via ring closing metathesis using an efficient nitro-Grela catalyst . Another method involves the enzymatic synthesis of chiral 2,3-dihydro-1,4-benzodioxane motifs using engineered Candida antarctica lipase B .Molecular Structure Analysis
The molecular structure of “2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile” can be represented by the formula C10H9NO2 . More detailed structural information may be available in specialized chemical databases or literature .Scientific Research Applications
Pharmaceutical Research
The 2,3-dihydro-1,4-benzodioxin core is a common motif in many biologically active compounds. It has been utilized in the synthesis of therapeutic agents with antihypertensive properties . Additionally, derivatives of this compound have been explored for their potential in treating nervous system disorders and schizophrenia .
Enzyme Inhibition Studies
Compounds containing the 2,3-dihydro-1,4-benzodioxin structure have been studied for their inhibitory effects on enzymes such as cholinesterases and lipoxygenase . These enzymes are significant in the development of treatments for conditions like asthma and arthritis due to their role in inflammatory processes .
Material Science
The structural motif of 2,3-dihydro-1,4-benzodioxin is being investigated for its thermal, dielectric, and nonlinear optical properties . These properties are crucial for the development of new materials with potential applications in electronics and photonics.
Organic Synthesis
This compound serves as a building block in organic synthesis, particularly in the construction of medium-ring heterocycles . Its versatility allows for various transformations, which can lead to novel scaffolds for further chemical exploration.
Analytical Chemistry
The mass spectrum of 1,4-Benzodioxin, 2,3-dihydro- provides valuable information for analytical chemists. It helps in identifying and quantifying this compound and its derivatives in complex mixtures, which is essential for quality control and research purposes .
Diabetes Research
Researchers have synthesized compounds with the 2,3-dihydro-1,4-benzodioxin structure to evaluate their activity against the α-glucosidase enzyme . These studies are significant for the development of new treatments for type-2 diabetes.
Proteomics
Derivatives of 2,3-dihydro-1,4-benzodioxin are used in proteomics research to study protein interactions and functions. These compounds can act as probes or inhibitors, providing insights into the proteome’s complexity .
Neuropharmacology
The compound’s derivatives have been synthesized for their potential use as central nervous system agents. They have been evaluated for their activity as alpha1A adrenoceptor partial agonists, which could have implications for treating various neurological conditions .
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds have shown moderate to weak inhibition of cholinestrases and lipoxygenase enzymes . These enzymes play crucial roles in nerve signal transmission and inflammation, respectively.
Mode of Action
It’s plausible that it interacts with its targets (potentially cholinestrases and lipoxygenase enzymes) by binding to their active sites, thereby inhibiting their function .
Biochemical Pathways
Given its potential inhibitory effects on cholinestrases and lipoxygenase enzymes, it may influence pathways related to nerve signal transmission and inflammation .
Pharmacokinetics
The compound’s molecular weight (1361479 g/mol) and structure suggest it may have favorable absorption and distribution characteristics .
Result of Action
If it does inhibit cholinestrases and lipoxygenase enzymes, it could potentially alter nerve signal transmission and inflammatory responses .
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,8H,5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZFEIJALHLRKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile | |
CAS RN |
18505-91-4 | |
Record name | 2,3-Dihydro-1,4-benzodioxin-2-ylacetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018505914 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 18505-91-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106870 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.